Cas no 51572-91-9 (1-(Aminooxy)methyl-2-bromobenzene Hydrochloride)

• Product Name: 1-(Aminooxy)methyl-2-bromobenzene Hydrochloride
• CAS No: 51572-91-9
• MF: C₇H₉BrClNO
• MW: 238.5094602108
• MDL: MFCD01114573
• CID: 820996
• PubChem ID: 18525978
• Update Time: 2025-05-23

1-(Aminooxy)methyl-2-bromobenzene Hydrochloride Chemical and Physical Properties

Names and Identifiers

• O-(2-Bromobenzyl)hydroxylamine hydrochloride
• 1-[(AMINOOXY)METHYL]-2-BROMOBENZENE HYDROCHLORIDE
• Hydroxylamine,O-[(2-bromophenyl)methyl]-,hydrochloride (1:1)
• (2-bromophenyl)methoxyazanium,chloride
• BCP25034
• F83666
• AKOS005069767
• 51572-91-9
• O-[(2-bromophenyl)methyl]hydroxylamine;hydrochloride
• CHEMBL3764053
• J-523785
• 2-bromobenzyloxyamine hydrochloride
• SY281559
• 1-[(Ammoniooxy)methyl]-2-bromobenzene chloride
• 2-Bromobenzyloxyamine HCl
• BCA57291
• SCHEMBL1715477
• CS-0323003
• O-[(2-bromophenyl)methyl]hydroxylamine hydrochloride
• BDBM50146543
• MFCD01114573
• 1G-915
• 1-(Aminooxy)methyl-2-bromobenzene Hydrochloride

• MDL： MFCD01114573
• Inchi： 1S/C7H8BrNO.ClH/c8-7-4-2-1-3-6(7)5-10-9;/h1-4H,5,9H2;1H
• InChI Key： VSJRPFMUCUWQIF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CON.Cl

Computed Properties

• Exact Mass: 236.95600
• Monoisotopic Mass: 236.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Melting Point: 144-146°C
• PSA: 35.25000
• LogP: 3.34170

1-(Aminooxy)methyl-2-bromobenzene Hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(Aminooxy)methyl-2-bromobenzene Hydrochloride

1-(Aminooxy)methyl-2-bromobenzene Hydrochloride: A Comprehensive Overview

The compound 1-(Aminooxy)methyl-2-bromobenzene Hydrochloride (CAS No. 51572-91-9) is a fascinating molecule with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development and as a versatile building block in organic synthesis. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

1-(Aminooxy)methyl-2-bromobenzene Hydrochloride is an aromatic compound featuring a bromine atom at the 2-position of the benzene ring and an aminooxy methyl group at the 1-position. The hydrochloride salt form of this compound adds to its stability and solubility, making it suitable for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents.

The synthesis of 1-(Aminooxy)methyl-2-bromobenzene Hydrochloride involves a multi-step process that includes nucleophilic substitution and hydroxylation reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets the high standards required for pharmaceutical applications. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

One of the most promising applications of 1-(Aminooxy)methyl-2-bromobenzene Hydrochloride lies in its ability to act as a precursor for more complex molecules. For instance, it has been employed in the construction of heterocyclic compounds, which are essential components of many drugs. Recent findings suggest that derivatives of this compound exhibit potent inhibitory effects on enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

In addition to its role in drug discovery, 1-(Aminooxy)methyl-2-bromobenzene Hydrochloride has found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The toxicity profile of 1-(Aminooxy)methyl-2-bromobenzene Hydrochloride has also been a subject of recent research. Studies conducted using zebrafish models have provided insights into its potential environmental impact and bioaccumulation tendencies. These findings are crucial for ensuring safe handling and disposal practices during industrial-scale production.

Looking ahead, advancements in computational chemistry are expected to further enhance our understanding of 1-(Aminooxy)methyl-2-bromobenzene Hydrochloride's properties. Molecular docking studies have already identified promising binding sites on key proteins, paving the way for rational drug design based on this compound.

In conclusion, 1-(Aminooxy)methyl-2-bromobenzene Hydrochloride (CAS No. 51572-91-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its role as an intermediate in drug development and materials science underscores its importance in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both academic and industrial sectors.